Cas no 320785-95-3 (2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid)

• Product Name: 2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid
• CAS No: 320785-95-3
• MF: C₁₄H₁₀F₃NO₂
• MW: 282.236075878143
• CID: 301302
• Update Time: 2023-08-02

2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic-2-d acid,6-[[3-(trifluoromethyl)phenyl]amino]- (9CI)
• benzoic-2-d acid,6-[[3-(trifluoromethyl)phenyl]amino]-
• 2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)9-4-3-5-10(8-9)18-12-7-2-1-6-11(12)13(19)20/h1-8,18H,(H,19,20)/i6D
• InChI Key： LPEPZBJOKDYZAD-RAMDWTOOSA-N
• SMILES： FC(C1C=CC=C(C=1)NC1C=CC=C([2H])C=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 282.073
• Monoisotopic Mass: 282.073
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 49.3